Cas no 2229526-96-7 (3-(aminomethyl)-3-(pentafluoroethyl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(pentafluoroethyl)cyclobutan-1-ol
• CAS No: 2229526-96-7
• MF: C₇H₁₀F₅NO
• MW: 219.152419567108
• CID: 6479091
• PubChem ID: 165752512
• Update Time: 2025-06-08

3-(aminomethyl)-3-(pentafluoroethyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(pentafluoroethyl)cyclobutan-1-ol
• EN300-1946014
• 2229526-96-7

• Inchi： 1S/C7H10F5NO/c8-6(9,7(10,11)12)5(3-13)1-4(14)2-5/h4,14H,1-3,13H2
• InChI Key： OYXFLTJJFHCPFR-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1(CN)CC(C1)O)F

Computed Properties

• Exact Mass: 219.06825475g/mol
• Monoisotopic Mass: 219.06825475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(aminomethyl)-3-(pentafluoroethyl)cyclobutan-1-ol

Introduction to 3-(aminomethyl)-3-(pentafluoroethyl)cyclobutan-1-ol (CAS No: 2229526-96-7)

3-(aminomethyl)-3-(pentafluoroethyl)cyclobutan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2229526-96-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutane core substituted with both an amino methyl group and a pentafluoroethyl moiety. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel therapeutic agents.

The cyclobutane ring in 3-(aminomethyl)-3-(pentafluoroethyl)cyclobutan-1-ol introduces rigidity to the molecular framework, which can be advantageous in terms of binding affinity and metabolic stability. This structural motif has been widely studied for its potential to enhance the pharmacokinetic properties of drug candidates. The presence of the aminomethyl group (-NHCH₂-) provides a site for further functionalization, enabling the attachment of various pharmacophores or bioactive fragments. This flexibility allows chemists to tailor the compound's properties for specific biological targets.

The pentafluoroethyl group (-C(F₅)) is another critical feature of this compound. Fluorine atoms are known for their ability to modulate the electronic properties of molecules, often leading to improved lipophilicity, metabolic stability, and binding interactions with biological targets. The introduction of multiple fluorine atoms in the pentafluoroethyl group can significantly enhance these effects, making 3-(aminomethyl)-3-(pentafluoroethyl)cyclobutan-1-ol a particularly interesting molecule for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more effectively predict the biological activity of compounds like 3-(aminomethyl)-3-(pentafluoroethyl)cyclobutan-1-ol. These tools allow for the virtual screening of large libraries of molecules, identifying those with high potential for interaction with specific protein targets. In one notable study, researchers utilized molecular docking simulations to evaluate the binding affinity of this compound to various enzymes and receptors. The results suggested that it may exhibit inhibitory activity against certain therapeutic targets, opening up avenues for further investigation.

In addition to its potential as a lead compound, 3-(aminomethyl)-3-(pentafluoroethyl)cyclobutan-1-ol has also been explored as an intermediate in synthetic chemistry. The combination of the cyclobutane ring, amino methyl group, and pentafluoroethyl moiety provides multiple sites for chemical modification, allowing for the creation of diverse derivatives. These derivatives can be screened for enhanced biological activity or improved pharmacokinetic properties, thereby expanding the therapeutic potential of the parent compound.

The synthesis of 3-(aminomethyl)-3-(pentafluoroethyl)cyclobutan-1-ol presents several challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. For instance, transition metal-catalyzed reactions have been employed to introduce the pentafluoroethyl group into the cyclobutane ring with high efficiency. These advances have not only simplified the synthesis but also reduced costs, making it more accessible for industrial applications.

One area where 3-(aminomethyl)-3-(pentafluoroethyl)cyclobutan-1-ol shows particular promise is in the development of antiviral agents. The structural features of this compound make it well-suited for disrupting viral replication cycles by inhibiting key enzymes or binding to viral proteins. Preliminary studies have indicated that derivatives of this molecule may exhibit potent antiviral activity against various pathogens. Further research is needed to fully elucidate its mechanism of action and optimize its efficacy.

The pharmaceutical industry is increasingly interested in fluorinated compounds due to their favorable pharmacological properties. The presence of fluorine atoms can significantly alter the behavior of molecules in biological systems, often leading to improved drug-like characteristics such as enhanced binding affinity, prolonged half-life, and reduced susceptibility to metabolic degradation. 3-(aminomethyl)-3-(pentafluoroethyl)cyclobutan-1-ol exemplifies how strategic incorporation of fluorine can enhance these properties, making it an attractive candidate for drug development.

Future research directions for 3-(aminomethyl)-3-(pentafluoroethyl)cyclobutan-1-ol include exploring its potential as a scaffold for designing novel therapeutics targeting various diseases. By leveraging computational tools and synthetic chemistry techniques, researchers can modify its structure to improve its biological activity and pharmacokinetic profile. Additionally, investigating its interactions with biological targets at a molecular level will provide valuable insights into its mechanism of action and guide further optimization efforts.

In conclusion, 3-(aminomethyl)-3-(pentafluoroethyl)cyclobutan-1-ol (CAS No: 2229526-96-7) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its combination of rigidity from the cyclobutane ring and functional groups such as the amino methyl and pentafluoroethyl moieties make it a versatile building block for drug discovery efforts aimed at developing new therapeutic agents against various diseases.